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Compound of Interest

Compound Name: 2-Bromo-4-hydroxybenzaldehyde

Cat. No.: B1278919 Get Quote

An In-depth Technical Guide to 2-Bromo-4-hydroxybenzaldehyde

This technical guide provides a comprehensive overview of 2-Bromo-4-
hydroxybenzaldehyde, a key aromatic aldehyde intermediate. It is intended for researchers,

scientists, and professionals in drug development, offering detailed information on its chemical

identity, properties, synthesis, and reactivity.

Chemical Structure and IUPAC Name
2-Bromo-4-hydroxybenzaldehyde is a substituted aromatic compound featuring a benzene

ring functionalized with a bromo, a hydroxyl, and an aldehyde group.

IUPAC Name: 2-bromo-4-hydroxybenzaldehyde[1]

Molecular Formula: C₇H₅BrO₂[1][2][3]

Canonical SMILES: C1=CC(=C(C=C1O)Br)C=O[1]

InChI: InChI=1S/C7H5BrO2/c8-7-3-6(10)2-1-5(7)4-9/h1-4,10H[1]

InChIKey: OCBOCCOUCDGNKX-UHFFFAOYSA-N[1]

The structure is characterized by an aldehyde group and a bromine atom positioned ortho to

each other on the benzene ring, with a hydroxyl group in the para position relative to the

aldehyde.
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Physicochemical Properties
The physical and chemical properties of 2-Bromo-4-hydroxybenzaldehyde are summarized

in the table below. These properties are crucial for its handling, storage, and application in

synthetic chemistry.

Property Value Source

Molecular Weight 201.02 g/mol [1][3][4]

CAS Number 22532-60-1 [1][2][4][5]

Appearance
Pale yellow to yellow-brown

solid
[3]

Purity ≥ 97.5% [3]

Storage Conditions 2-8°C, under inert atmosphere [3][4]

Synthesis of 2-Bromo-4-hydroxybenzaldehyde
The synthesis of 2-Bromo-4-hydroxybenzaldehyde can be achieved through various

methods. One common approach involves the bromination of a phenol derivative. A

representative experimental protocol is detailed below.

Experimental Protocol: Synthesis from m-Bromophenol
This procedure outlines the synthesis of 2-bromo-4-hydroxybenzaldehyde from m-

bromophenol.[5]

Materials:

m-Bromophenol

30% aqueous sodium hydroxide solution

Ethanol

Chloroform
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10N Hydrochloric acid

Silica gel for column chromatography

Hexane

Ethyl acetate

Procedure:

A solution of 30% aqueous sodium hydroxide (160 mL) is mixed with 3-bromophenol (10.04

g, 58 mmol).[5]

The mixture is heated to a temperature of 70-75 °C.[5]

Ethanol (5 mL) is added to the mixture all at once.[5]

Chloroform (28 mL, 0.35 mol) is then added slowly in a dropwise manner while maintaining

the reaction temperature at 75 °C for 1 hour.[5]

After the addition is complete, the reaction mixture is stirred continuously at 75 °C for an

additional 3 hours.[5]

The mixture is then cooled to room temperature and acidified using 10N hydrochloric acid.[5]

Steam distillation is employed to remove the majority of by-products.[5]

The residue is cooled, and the resulting precipitate is separated by filtration.[5]

The crude product is purified using silica gel column chromatography with a hexane/ethyl

acetate (2:1, v/v) eluent to yield 2-bromo-4-hydroxybenzaldehyde.[5]

Synthesis Workflow Diagram
The following diagram illustrates the key steps in the synthesis of 2-Bromo-4-
hydroxybenzaldehyde from m-bromophenol.
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Synthesis Workflow of 2-Bromo-4-hydroxybenzaldehyde
1. Mix m-Bromophenol

and NaOH solution

2. Heat to 70-75 °C

3. Add Ethanol

4. Add Chloroform dropwise
(Maintain 75 °C)

5. Stir for 3 hours
at 75 °C

6. Cool and Acidify
with HCl

7. Steam Distillation
(Remove By-products)

8. Cool and Filter
Precipitate

9. Column Chromatography
Purification

Pure 2-Bromo-4-
hydroxybenzaldehyde

Click to download full resolution via product page

Caption: Workflow for the synthesis of 2-Bromo-4-hydroxybenzaldehyde.
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Applications in Organic Synthesis
2-Bromo-4-hydroxybenzaldehyde serves as a versatile building block in organic synthesis.

Its functional groups—aldehyde, hydroxyl, and bromo—offer multiple reaction sites for

constructing more complex molecules. It is particularly valuable in the synthesis of various

heterocyclic compounds, which are fundamental scaffolds in the development of

pharmaceuticals and agrochemicals.[3] The reactive aldehyde and hydroxyl groups make it a

key intermediate for creating dyes and pigments.[3] The presence of the bromine atom also

allows for its use in metal-catalyzed cross-coupling reactions for further molecular elaboration.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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